Cas no 924398-14-1 (2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide)

• Product Name: 2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide
• CAS No: 924398-14-1
• MF: C₁₈H₁₆ClN₃O₃S
• MW: 389.855941772461
• CID: 5681216
• PubChem ID: 16382649
• Update Time: 2025-08-04

2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26597326
• 2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide
• 924398-14-1
• AKOS034404481
• Z49520234

• Inchi： 1S/C18H16ClN3O3S/c19-17-11-15(14-3-1-2-4-16(14)22-17)18(23)21-10-9-12-5-7-13(8-6-12)26(20,24)25/h1-8,11H,9-10H2,(H,21,23)(H2,20,24,25)
• InChI Key： JKCIWKFKCXNSJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NCCC2C=CC(=CC=2)S(N)(=O)=O)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 389.0600902g/mol
• Monoisotopic Mass: 389.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Additional information on 2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide

Comprehensive Overview of 2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide (CAS No. 924398-14-1)

2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide (CAS No. 924398-14-1) is a specialized quinoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and chloroquinoline moieties, has garnered attention for its structural versatility and potential applications in drug discovery. Researchers are increasingly exploring its role in modulating enzymatic activity and targeting specific biological pathways, making it a subject of interest in modern medicinal chemistry.

The molecular structure of 2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide combines a chlorinated quinoline core with a sulfamoylphenyl ethyl side chain, offering distinct electronic and steric properties. This configuration enables interactions with various biological targets, particularly those involved in inflammation and metabolic regulation. Recent studies highlight its potential as a scaffold for developing selective inhibitors, aligning with the growing demand for precision therapeutics in conditions like diabetes and autoimmune disorders.

In the context of current research trends, CAS No. 924398-14-1 is frequently discussed alongside small-molecule drug development and structure-activity relationship (SAR) optimization. Its sulfonamide group is particularly noteworthy, as this functional group is prevalent in FDA-approved drugs, including diuretics and antimicrobial agents. This connection positions the compound as a valuable candidate for lead compound refinement in academic and industrial settings.

From a synthetic chemistry perspective, the preparation of 2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide involves multi-step organic transformations, including amide coupling and sulfonylation reactions. These processes are critical for ensuring high purity and yield, which are essential for reliable biological testing. The compound's stability under physiological conditions further enhances its suitability for in vitro and in vivo studies, addressing a key requirement in preclinical research.

The pharmacological profile of this compound is under active investigation, with preliminary data suggesting interactions with kinase enzymes and G-protein-coupled receptors (GPCRs). Such targets are central to contemporary drug discovery efforts, particularly in oncology and neurology. Researchers are also examining its potential as a fluorescence probe due to the inherent photophysical properties of the quinoline scaffold, expanding its utility beyond therapeutic applications.

Quality control and analytical characterization of CAS No. 924398-14-1 typically employ advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure batch-to-batch consistency, a critical factor in reproducible research outcomes. The compound's solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol further facilitates its use in high-throughput screening assays.

In summary, 2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]quinoline-4-carboxamide represents a promising chemical entity with multifaceted applications in drug discovery and biochemical research. Its structural features align with current trends in targeted therapy development and molecular imaging, making it a compound of enduring scientific interest. Ongoing studies continue to uncover new dimensions of its biological activity, reinforcing its relevance in the evolving landscape of biomedical research.